Cas no 2229135-71-9 (methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate
• CAS No: 2229135-71-9
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5853315
• PubChem ID: 165973555
• Update Time: 2025-06-14

methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate
• 2229135-71-9
• EN300-1819449

• Inchi： 1S/C11H13FO3/c1-7-5-8(12)3-4-9(7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： FSAVDJFHZPNYHC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate

Research Briefing on Methyl 3-(4-Fluoro-2-methylphenyl)-3-hydroxypropanoate (CAS: 2229135-71-9) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate (CAS: 2229135-71-9) is a fluorinated aromatic ester derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate and bioactive scaffold. This compound, characterized by its unique combination of a fluoro-methylphenyl moiety and a β-hydroxy ester functionality, has been explored for its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have highlighted the compound's role as a key precursor in the synthesis of novel anti-inflammatory agents. Researchers have successfully utilized its β-hydroxy ester group for further functionalization, creating a series of derivatives that show selective COX-2 inhibition with reduced gastrointestinal side effects compared to traditional NSAIDs. The fluorine atom at the para position and the methyl group at the ortho position of the phenyl ring appear to contribute significantly to the metabolic stability and target binding affinity of these derivatives.

In synthetic chemistry applications, a 2024 study in Organic Process Research & Development demonstrated an improved catalytic asymmetric synthesis route for 2229135-71-9 using chiral N-heterocyclic carbene catalysts, achieving >99% ee and 85% yield. This advancement addresses previous challenges in obtaining enantiomerically pure material, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity. The optimized process has been successfully scaled up to kilogram quantities, suggesting potential for industrial adoption.

Pharmacokinetic studies conducted by several research groups have revealed that methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate exhibits favorable drug-like properties, including moderate plasma protein binding (65-72%) and good membrane permeability in Caco-2 cell assays. Its metabolic stability varies significantly between species, with human liver microsome studies showing a half-life of approximately 45 minutes, suggesting potential for further structural optimization to improve metabolic stability in human applications.

Emerging research presented at the 2024 American Chemical Society National Meeting indicates potential novel applications of this compound in targeted protein degradation. Scientists have successfully incorporated 2229135-71-9 into PROTAC (Proteolysis Targeting Chimera) molecules, where it serves as a linker component connecting target-binding and E3 ligase-recruiting moieties. Preliminary data show that these PROTACs effectively degrade several kinase targets implicated in oncology indications, with lead compounds demonstrating nanomolar DC50 values in cellular assays.

From a safety and toxicology perspective, recent preclinical studies have established an initial safety profile for this compound. Acute toxicity studies in rodents showed an LD50 > 2000 mg/kg, while 28-day repeat dose toxicity studies revealed no significant organ toxicity at doses up to 300 mg/kg/day. These findings support further development of derivatives based on this scaffold, though additional safety assessments will be required for specific drug candidates.

In conclusion, methyl 3-(4-fluoro-2-methylphenyl)-3-hydroxypropanoate (2229135-71-9) represents a promising chemical scaffold with diverse applications in pharmaceutical research. Its unique structural features offer multiple points for derivatization, enabling the development of compounds with varied biological activities. The recent advancements in synthetic methodology, coupled with growing understanding of its structure-activity relationships, position this compound as a valuable tool for medicinal chemistry programs targeting inflammation, oncology, and other therapeutic areas.